Cas no 6034-80-6 (Piperidine-3-carboxylic acid hydrochloride)

• Product Name: Piperidine-3-carboxylic acid hydrochloride
• CAS No: 6034-80-6
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD09743862
• CID: 1036909
• PubChem ID: 12313377
• Update Time: 2025-05-27

Piperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine-3-carboxylic acid hydrochloride
• (+-)-piperidine-3-carboxylic acid , hydrochloride
• (R)-PIPERIDINE-3-CARBOXYLIC ACID HCL
• (S)-(+)-NipecoticacidHCl
• 3-carboxypiperidine hydrochloride
• 3-Piperdinecarboxylic acid HCl
• nipecotic acid hydrochloride
• Piperidin-3-carbonsaeure, Hydrochlorid
• piperidine-3-carboxylic acid hydr
• SureCN193736
• piperidine-3-carboxylic acid;hydrochloride
• 6034-80-6
• MFCD00211280
• DTXSID60487419
• CS-0245761
• MFCD00211281
• EN300-31086
• Z324553206
• Piperidine-3-carboxylicacidhydrochloride
• SB43002
• SB42667
• SCHEMBL193736
• (S)-piperidine-3-carboxylic acid hydrochloride;L(+)-NIPECOTIC ACID HCL
• 1,2,4,6-tetrahydro-3-pyridinecarboxylic acid hydrochloride
• AKOS016011291
• SY057637
• SY102436

• MDL： MFCD09743862
• Inchi： 1S/C6H11NO2.ClH/c8-6(9)5-2-1-3-7-4-5;/h5,7H,1-4H2,(H,8,9);1H
• InChI Key： LRZWUDOLANRDSF-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CNCCC1)=O

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on Piperidine-3-carboxylic acid hydrochloride

Piperidine-3-carboxylic acid hydrochloride (CAS No. 6034-80-6): A Versatile Building Block in Organic Synthesis

Piperidine-3-carboxylic acid hydrochloride (CAS No. 6034-80-6) is a valuable heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This white to off-white crystalline powder, with its molecular formula C₆H₁₁NO₂·HCl, serves as a crucial piperidine derivative and amino acid building block for various applications. The compound's unique structural features, combining both a piperidine ring and a carboxylic acid group, make it particularly useful in medicinal chemistry and drug development.

The growing interest in piperidine-3-carboxylic acid HCl stems from its role as a precursor in synthesizing numerous bioactive molecules. Researchers frequently search for "piperidine-3-carboxylic acid hydrochloride synthesis" and "6034-80-6 applications," reflecting the compound's importance in modern chemistry. Its hydrochloride salt form enhances stability and solubility, making it more practical for laboratory use compared to the free base form. The molecular weight of 165.62 g/mol and melting point range of 220-225°C (with decomposition) are key physical characteristics that researchers consider when working with this material.

In pharmaceutical applications, piperidine-3-carboxylic acid hydrochloride serves as a versatile scaffold for drug discovery. The compound's structure allows for diverse modifications, enabling the creation of molecules with potential therapeutic effects. Recent publications highlight its use in developing neurological agents, with particular interest in its potential for treating neurodegenerative conditions. The scientific community's focus on "piperidine derivatives in drug design" and "CAS 6034-80-6 pharmacological properties" demonstrates the compound's relevance in current research trends.

The synthesis of piperidine-3-carboxylic acid HCl typically involves the hydrogenation of pyridine derivatives or the cyclization of appropriate amino acids. Process optimization for "6034-80-6 manufacturing" remains an active area of research, with recent advancements focusing on greener synthetic routes and improved yields. Analytical methods for quality control, including HPLC and NMR characterization, are essential topics frequently searched by quality control specialists working with this compound.

Beyond pharmaceuticals, piperidine-3-carboxylic acid hydrochloride finds applications in material science and as a ligand in coordination chemistry. Its ability to form stable complexes with various metal ions makes it valuable in catalysis research. The compound's bifunctional nature (containing both basic nitrogen and acidic carboxyl groups) enables diverse interactions, a feature that attracts researchers investigating "piperidine-based functional materials" and "multidentate ligands in catalysis."

Storage and handling of piperidine-3-carboxylic acid hydrochloride require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture and light. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when handling the powder form. These practical considerations are often searched as "6034-80-6 safety data" and "piperidine-3-carboxylic acid storage conditions" by laboratory personnel.

The market for piperidine-3-carboxylic acid HCl has shown steady growth, driven by increasing demand from pharmaceutical and research sectors. Suppliers frequently update their product listings with information about "piperidine-3-carboxylic acid hydrochloride price" and "bulk quantities of 6034-80-6," reflecting the compound's commercial importance. Recent trends indicate growing interest in custom synthesis services and specialized derivatives based on this core structure.

Analytical characterization of piperidine-3-carboxylic acid hydrochloride typically includes determination of purity by titration, spectroscopic analysis (IR, NMR), and chromatographic methods. Researchers often search for "6034-80-6 NMR spectrum" and "HPLC methods for piperidine-3-carboxylic acid" when developing analytical protocols. The compound's well-defined spectral features facilitate its identification and purity assessment in various applications.

In conclusion, piperidine-3-carboxylic acid hydrochloride (CAS No. 6034-80-6) represents an important synthetic intermediate with wide-ranging applications in medicinal chemistry and beyond. Its unique structural features, combined with commercial availability and well-established synthetic routes, ensure its continued relevance in scientific research. As interest grows in "piperidine-based drug candidates" and "heterocyclic building blocks," this compound remains a valuable tool for chemists exploring new molecular entities with potential therapeutic benefits.